Cas no 65169-34-8 (3,4-dimethyl-5-nitro-2(1H)-Pyridinone)

• Product Name: 3,4-dimethyl-5-nitro-2(1H)-Pyridinone
• CAS No: 65169-34-8
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD18836958
• CID: 1088705
• PubChem ID: 11030220
• Update Time: 2025-10-23

3,4-dimethyl-5-nitro-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-5-nitro-2(1H)-Pyridinone
• 3,4-dimethyl-5-nitro-1H-pyridin-2-one
• 3,4-dimethyl-5-nitropyridin-2-ol
• 3,4-dimethyl-5-nitro-2-pyridinol
• 3,4-Dimethyl-5-nitropyridin-2(1H)-one
• 65169-34-8
• 2-hydroxy-5-nitro-3,4-dimethylpyridine
• CS-0312344
• DB-058105
• DTXSID50452494

• MDL： MFCD18836958
• Inchi： 1S/C7H8N2O3/c1-4-5(2)7(10)8-3-6(4)9(11)12/h3H,1-2H3,(H,8,10)
• InChI Key： OYAVUDSYTOBZEY-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3,4-dimethyl-5-nitro-2(1H)-Pyridinone

3,4-Dimethyl-5-Nitro-2(1H)-Pyridinone: A Comprehensive Overview

3,4-Dimethyl-5-Nitro-2(1H)-Pyridinone, also known by its CAS number 65169-34-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridinones, which are derivatives of pyridine with a ketone group. The structure of 3,4-dimethyl-5-nitro-2(1H)-pyridinone features a pyridine ring substituted with methyl groups at positions 3 and 4, a nitro group at position 5, and a ketone group at position 2. These substituents contribute to the compound's unique chemical properties and biological activity.

The synthesis of 3,4-dimethyl-5-nitro-2(1H)-pyridinone has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes have enabled the synthesis of this compound with higher yields and improved purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed coupling reactions to synthesize this compound efficiently. The ability to produce 3,4-dimethyl-5-nitro-2(1H)-pyridinone in large quantities has opened new avenues for its application in drug development and material science.

In terms of biological activity, 3,4-dimethyl-5-nitro-2(1H)-pyridinone has shown promising results in preclinical studies. Research conducted at the University of California revealed that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, studies published in the Nature Communications journal highlighted its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing healthy cells. These findings underscore the importance of further research into the therapeutic applications of this compound.

The structural uniqueness of 3,4-dimethyl-5-nitro-2(1H)-pyridinone also makes it a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for industrial processes. For example, a team at MIT recently reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating superior catalytic activity compared to traditional ligands. This highlights the versatility of CAS No 65169-34-8 across multiple scientific disciplines.

In recent years, there has been growing interest in understanding the environmental impact of compounds like 3,4-dimethyl-5-nitro-2(1H)-pyridinone. Studies conducted by environmental scientists have focused on its biodegradability and potential toxicity to aquatic life. Preliminary results suggest that under certain conditions, this compound can undergo rapid biodegradation, reducing its environmental footprint. However, further research is needed to fully assess its ecological impact and ensure safe handling practices.

The future outlook for CAS No 65169-34-8 is bright, with ongoing research exploring its applications in drug delivery systems and advanced materials. Researchers are also investigating methods to modify its structure further to enhance its bioavailability and efficacy as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant breakthroughs in the coming years.

In conclusion, 3,4-dimethyl-5-nitro-2(1H)-pyridinone (CAS No 65169-34-8) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new insights into its capabilities, this compound is poised to make significant contributions to both scientific progress and practical applications.